Cas no 3846-07-9 (dimethyl 1,4,5,8-tetrahydronaphthalene-4a,8a-dicarboxylate)
3846-07-9 structure
Product Name:dimethyl 1,4,5,8-tetrahydronaphthalene-4a,8a-dicarboxylate
CAS No:3846-07-9
MF:C14H18O4
MW:250.290324687958
CID:923519
PubChem ID:318398
Update Time:2025-04-19
dimethyl 1,4,5,8-tetrahydronaphthalene-4a,8a-dicarboxylate Chemical and Physical Properties
Names and Identifiers
-
- dimethyl 1,4,5,8-tetrahydronaphthalene-4a,8a-dicarboxylate
- Naphthalene-4a,8a-dicarboxylic acid, 1,4,4a,5,8,8a-hexahydro-, dimethyl ester; Dimethyl 1,4,5,8-tetrahydro-4a,8a-naphthalenedicarboxylate; cis-1,4,5,8-tetrahydro-naphthalene-dicarboxylic acid-(4a.8a)-dimethyl ester; cis-1,4,5,8-Tetrahydro-naphthalin-dicarbonsaeure-(4a.8a)-dimethylester; 9,10-Bis-methoxycarbonyl-1,4,5,8-tetrahydronaphthalin; AC1L7Y0J; dimethyl 1,4,4a,5,8,8a-hexahydronaphhtalene-cis-4a,8a-dicarboxylate; 4a,8a-dimethyl 1,4
- DS-010804
- NSC254933
- Dimethyl 1,4,5,8-tetrahydro-4a,8a-naphthalenedicarboxylate
- AKOS024321693
- Dimethyl 1,4,5,8-tetrahydro-4a,8a-naphthalenedicarboxylate #
- FGWPFPADKFVDRT-UHFFFAOYSA-N
- 3846-07-9
- NSC-254933
- DTXSID60312439
- Naphthalene-4a,8a-dicarboxylic acid, 1,4,4a,5,8,8a-hexahydro-, dimethyl ester
-
- Inchi: 1S/C14H18O4/c1-17-11(15)13-7-3-5-9-14(13,12(16)18-2)10-6-4-8-13/h3-6H,7-10H2,1-2H3
- InChI Key: FGWPFPADKFVDRT-UHFFFAOYSA-N
- SMILES: O(C)C(C12CC=CCC1(C(=O)OC)CC=CC2)=O
Computed Properties
- Exact Mass: 250.12054
- Monoisotopic Mass: 250.12050905g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 364
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- PSA: 52.6
dimethyl 1,4,5,8-tetrahydronaphthalene-4a,8a-dicarboxylate Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
3846-07-9 (dimethyl 1,4,5,8-tetrahydronaphthalene-4a,8a-dicarboxylate) Related Products
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